![molecular formula C13H23NO5 B6220139 4-[(tert-butoxy)carbonyl]-3,3-dimethyl-1,4-oxazepane-6-carboxylic acid CAS No. 2770360-11-5](/img/no-structure.png)
4-[(tert-butoxy)carbonyl]-3,3-dimethyl-1,4-oxazepane-6-carboxylic acid
Overview
Description
4-[(Tert-butoxy)carbonyl]-3,3-dimethyl-1,4-oxazepane-6-carboxylic acid, also known as TBOA, is an organic compound belonging to the oxazepane family. It is a colorless, odorless, crystalline solid that is soluble in most organic solvents. TBOA is commonly used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as a precursor to other compounds. It is also used in the synthesis of pharmaceuticals, pesticides, and other chemicals.
Mechanism of Action
4-[(tert-butoxy)carbonyl]-3,3-dimethyl-1,4-oxazepane-6-carboxylic acid acts as a catalyst in the synthesis of polymers and other compounds. It facilitates the reaction of two molecules by providing a surface on which the molecules can react. This increases the rate of reaction and allows for the synthesis of complex molecules.
Biochemical and Physiological Effects
This compound has been used in the synthesis of pharmaceuticals, pesticides, and other chemicals. It is also used in the study of the structure and function of proteins, enzymes, and other biological molecules. It has been shown to have a number of biochemical and physiological effects, including the inhibition of enzymes, the regulation of gene expression, and the modulation of cell signaling pathways.
Advantages and Limitations for Lab Experiments
The use of 4-[(tert-butoxy)carbonyl]-3,3-dimethyl-1,4-oxazepane-6-carboxylic acid in laboratory experiments has several advantages. It is a relatively inexpensive reagent and is readily available. It is also relatively non-toxic and has a low vapor pressure, making it safe to use in the laboratory. However, it can be difficult to separate the desired product from the reaction mixture and it can be difficult to control the reaction conditions.
Future Directions
There are several potential future directions for the use of 4-[(tert-butoxy)carbonyl]-3,3-dimethyl-1,4-oxazepane-6-carboxylic acid. It could be used in the synthesis of more complex molecules, such as peptides and proteins. It could also be used as a catalyst in the synthesis of polymers and other materials. Additionally, it could be used to study the structure and function of proteins, enzymes, and other biological molecules. Finally, it could be used to develop new pharmaceuticals, pesticides, and other chemicals.
Synthesis Methods
4-[(tert-butoxy)carbonyl]-3,3-dimethyl-1,4-oxazepane-6-carboxylic acid is synthesized from the reaction of tert-butyl alcohol and carbon dioxide in the presence of a catalyst such as sodium hydroxide. The reaction is carried out at a temperature of 70°C and a pressure of 10 bar. The reaction produces a mixture of this compound and other compounds, which can be separated by column chromatography.
Scientific Research Applications
4-[(tert-butoxy)carbonyl]-3,3-dimethyl-1,4-oxazepane-6-carboxylic acid has been used in a variety of scientific research applications. It has been used as a catalyst in the synthesis of polymers, as a reagent in organic synthesis, and as a precursor to other compounds. It is also used in the synthesis of pharmaceuticals, pesticides, and other chemicals. Additionally, it has been used in the study of the structure and function of proteins, enzymes, and other biological molecules.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-[(tert-butoxy)carbonyl]-3,3-dimethyl-1,4-oxazepane-6-carboxylic acid' involves the protection of the amine group, followed by the formation of the oxazepane ring and subsequent deprotection of the amine group. The carboxylic acid group is introduced in the final step.", "Starting Materials": [ "3,3-dimethyl-1,4-diaminobutane", "tert-butyl chloroformate", "sodium hydroxide", "acetic acid", "glacial acetic acid", "sodium bicarbonate", "hydrochloric acid", "ethanol" ], "Reaction": [ "Protection of the amine group with tert-butyl chloroformate in the presence of sodium hydroxide", "Formation of the oxazepane ring by reacting the protected amine with acetic acid and glacial acetic acid", "Deprotection of the amine group by treatment with sodium bicarbonate and hydrochloric acid", "Introduction of the carboxylic acid group by reacting the amine with ethyl chloroformate in the presence of triethylamine" ] } | |
| 2770360-11-5 | |
Molecular Formula |
C13H23NO5 |
Molecular Weight |
273.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
